2-(2,4,6-Trichloropyrimidin-5-yl)acetaldehyde
Overview
Description
2-(2,4,6-Trichloropyrimidin-5-yl)acetaldehyde is a chemical compound with the molecular formula C6H3Cl3N2O . It is used in various scientific research and industrial applications .
Synthesis Analysis
The synthesis of related compounds has been described in the literature. For example, a process for the preparation of 2,4,6-trichloropyrimidine involves reacting barbituric acid with phosphorus oxychloride, followed by a reaction with phosphorus pentachloride .Molecular Structure Analysis
The molecular structure of 2-(2,4,6-Trichloropyrimidin-5-yl)acetaldehyde can be represented by the InChI code1S/C6H3Cl3N2O/c7-4-3 (1-2-12)5 (8)11-6 (9)10-4/h2H,1H2 . Physical And Chemical Properties Analysis
2-(2,4,6-Trichloropyrimidin-5-yl)acetaldehyde is a pale-yellow to yellow-brown solid . It has a molecular weight of 225.46 .Scientific Research Applications
DNA Adduct Identification
A study identified new types of stable DNA adducts formed by acetaldehyde, including an interstrand cross-link, which may contribute to understanding its mutagenic and carcinogenic properties (Wang et al., 2000).
Anticancer and Anti-5-lipoxygenase Agents
Novel pyrazolopyrimidines derivatives were synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, showcasing the therapeutic potential of pyrimidine compounds (Rahmouni et al., 2016).
Synthesis and Reactivity
Research on the synthesis and chemical reactivity of novel pyrimidine derivatives, including Schiff bases and heterocyclic compounds, revealed their potential applications in developing new therapeutic agents (Farouk et al., 2021).
Stable Betainic Pyrimidinaminides
The study of stable betainic pyrimidinaminides provided insights into the effects of substitution patterns and reaction conditions on the formation of these compounds, with implications for their use in chemical synthesis and pharmaceutical research (Schmidt, 2002).
Safety And Hazards
properties
IUPAC Name |
2-(2,4,6-trichloropyrimidin-5-yl)acetaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3Cl3N2O/c7-4-3(1-2-12)5(8)11-6(9)10-4/h2H,1H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MZYDTDQBKJFHGC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C=O)C1=C(N=C(N=C1Cl)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3Cl3N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,4,6-Trichloropyrimidin-5-yl)acetaldehyde | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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